Cas no 62490-43-1 (Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-)

• Product Name: Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
• CAS No: 62490-43-1
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 442996
• PubChem ID: 71385900
• Update Time: 2025-04-19

Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
• 2-[3-(3-methylphenyl)prop-2-enoyl]benzoic acid
• 62490-43-1
• 2-[3-(3-Methylphenyl)acryloyl]benzoic acid
• DTXSID30808112

• Inchi： 1S/C17H14O3/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17(19)20/h2-11H,1H3,(H,19,20)
• InChI Key： VNSJMTKCMUZSEN-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=CC=CC(C)=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones